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A comparative analysis of anthropogenic Uranium-236 (U-236) signals across different
environmental archives provides valuable insights into the extent and dispersal of nuclear
materials in the environment. This guide offers an objective comparison of U-236
concentrations and isotopic ratios in marine sediments, seawater, ice cores, and soils,
supported by experimental data. It is intended for researchers, scientists, and professionals in
drug development and environmental monitoring.

Introduction to Anthropogenic U-236

Uranium-236 is a long-lived isotope of uranium (half-life of 23.42 million years) that is primarily
of anthropogenic origin.[1] While it occurs naturally at ultra-trace levels, its presence in the
environment has significantly increased due to human nuclear activities.[2] The main sources
of anthropogenic U-236 are nuclear fuel reprocessing plants and the atmospheric testing of
thermonuclear weapons.[3][4] This makes U-236 an excellent tracer for tracking the transport
and fate of nuclear materials in various environmental compartments.

Quantitative Comparison of U-236 in Environmental
Archives

The concentration of anthropogenic U-236 and its atomic ratio relative to U-238 vary
significantly among different environmental archives. These differences reflect the sources,
transport pathways, and depositional processes of uranium.
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Key Findings &
References

Marine Sediments

(0.36 +0.11) x 107 to
(4.86 +0.76) x 107

atoms/g

(0.55+0.16) x 10~° to
(9.63+£1.35) x 10~%in
Japan Sea sediments.
[5] Ratios can be as
high as 10->to 10-°
in areas impacted by

reprocessing plants.

[6]

Sediments act as a
sink for uranium,
preserving a historical
record of
contamination. The
233U/236U ratio can
help distinguish
between global fallout

and reactor releases.

[7]

(0.08 + 0.02) x 108 to

(0.21-1.65) x 102 in
the Japan Sea.[5] Can
reach up to 2.2 x 10-8

U-236is a
conservative tracer in
seawater, making it

useful for studying

Seawater (13 £3) x 10° ) ) )
in the North Sea due ocean circulation.[5]
atoms/kg ) )
to reprocessing plant Concentrations
discharges.[1] generally decrease
with depth.[5]
Ice cores provide
) An atomic ratio of up high-resolution
Mean of 205 pg/L in
) i to 10~4 has been temporal records of
Ice Cores Antarctic Peninsula ) ] ]
) reported in an Arctic atmospheric
ice from 2000-2007. ) -
ice core.[8] deposition of U-236.
[8]
10-7to 10~°in areas ) )
Soil concentrations
affected by global ] ]
are highly variable
fallout.[10] Can be as
2x10°g/gto 3 x ] ] and depend on
) i ) high as 10->to 102 in o
Sails 10-13 g/g in soils near proximity to

Chernobyl.[9]

soils heavily
contaminated by
nuclear accidents like
Chernobyl.[11]

contamination sources
and deposition

patterns.[9]
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Experimental Protocols

The accurate measurement of U-236 in environmental samples requires sophisticated
analytical techniques due to its low concentrations and the presence of the much more
abundant U-238. The most common methods are Accelerator Mass Spectrometry (AMS) and
Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Sample Preparation

1. Marine Sediments:

» Leaching: Authigenic uranium is often leached from the sediment using a weak acid to
separate it from the detrital fraction.

e Digestion: The bulk sediment or the leached fraction is completely dissolved using a mixture
of strong acids (e.g., HNOs, HF, HCIOa4).

 Purification: Uranium is separated from the matrix elements using anion exchange
chromatography (e.g., UTEVA resin).[12]

2. Seawater:

o Co-precipitation: Uranium is pre-concentrated from large volumes of water by co-
precipitation with iron(lll) hydroxide [Fe(OH)s].[1]

 Purification: The precipitate is dissolved, and uranium is purified using anion exchange
chromatography.[1]

3. Ice Cores:

e Melting: Ice core sections are melted in a clean environment.

e Pre-concentration: Similar to seawater, uranium is co-precipitated, often with Fe(OH)s.
 Purification: The uranium fraction is isolated using chromatographic techniques.

4. Soils:
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» Drying and Homogenization: Soil samples are dried, sieved, and homogenized.
» Acid Leaching/Digestion: Total dissolution is achieved using a mixture of strong acids.[13]

e Separation: Uranium is separated from the complex soil matrix using solvent extraction or
ion exchange chromatography.[13]

Analytical Measurement

Accelerator Mass Spectrometry (AMS): AMS is the most sensitive technique for measuring U-
236, especially at very low environmental concentrations.[14]

o Target Preparation: The purified uranium is typically converted to an oxide (e.g., UsOs) and
pressed into a target holder.[5]

e Measurement: The target is bombarded with a beam of ions, and the resulting ions are
accelerated to high energies. The U-236 ions are separated from other isotopes and
interfering ions using a series of magnets and electrostatic analyzers before being counted in
a detector.[14]

Inductively Coupled Plasma Mass Spectrometry (ICP-MS): ICP-MS, particularly multi-collector
ICP-MS (MC-ICP-MS), can also be used for U-236 analysis, especially in samples with higher
concentrations.

o Sample Introduction: The purified uranium solution is introduced into the plasma, where it is
ionized.

o Mass Analysis: The ions are then passed through a mass spectrometer, which separates
them based on their mass-to-charge ratio.

o Detection: The abundance of each uranium isotope is measured using detectors. High-
efficiency nebulizers and desolvating systems can improve sensitivity.[11]

Signaling Pathways and Environmental Transport

The distribution of anthropogenic U-236 in the environment is governed by its release from
primary sources and subsequent transport through various environmental pathways.
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Caption: Environmental pathways of anthropogenic U-236 from sources to archives.

Experimental Workflow

The general workflow for the analysis of U-236 in environmental samples involves several key
stages, from sample collection to data analysis.
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Caption: General experimental workflow for U-236 analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]
o 2. orbit.dtu.dk [orbit.dtu.dK]

» 3. Optimization of the sample preparation and measurement protocol for the analysis of
uranium isotopes by MC-ICP-MS without spike addition - Journal of Analytical Atomic

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1194380?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194380?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/235732020_First_data_of_Uranium-236_in_the_North_Sea
https://orbit.dtu.dk/en/publications/anthropogenic-u-236-and-u-233-in-the-baltic-sea-sources-distribut/
https://pubs.rsc.org/en/content/articlelanding/2019/ja/c9ja00144a
https://pubs.rsc.org/en/content/articlelanding/2019/ja/c9ja00144a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Spectrometry (RSC Publishing) [pubs.rsc.org]

e 4. The potential of anthropogenic 236-Uranium as a new and transient oceanographic tracer
demonstrated in the North Atlantic — GEOTRACES [geotraces.org]

e 5. Uranium-236 as a new oceanic tracer: A first depth profile in the Japan Sea and
comparison with caesium-137 - PMC [pmc.ncbi.nim.nih.gov]

e 6. researchgate.net [researchgate.net]

e 7. Reconstructing the chronology of the natural and anthropogenic uranium isotopic signals
in a marine sediment core from Beppu Bay, Japan - PMC [pmc.ncbi.nim.nih.gov]

o 8. researchgate.net [researchgate.net]

e 9. Determination of extremely low (236)U/(238)U isotope ratios in environmental samples by
sector-field inductively coupled plasma mass spectrometry using high-efficiency sample
introduction - PubMed [pubmed.ncbi.nim.nih.gov]

e 10. Determination of uranium isotopic composition and 236U content of soil samples and hot
particles using inductively coupled plasma mass spectrometry - PubMed
[pubmed.ncbi.nim.nih.gov]

e 11. izvolitve.ijs.si [izvolitve.ijs.si]

e 12. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
e 13. researchgate.net [researchgate.net]

e 14, icpms.com [icpms.com]

« To cite this document: BenchChem. [Comparing anthropogenic U-236 signals in different
environmental archives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194380#comparing-anthropogenic-u-236-signals-in-
different-environmental-archives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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